2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid

• IUPAC Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)indazole-3-carboxylic acid
• InChI: InChI=1S/C18H16N2O2/c21-18(22)17-14-9-3-4-10-15(14)19-20(17)16-11-5-7-12-6-1-2-8-13(12)16/h1-4,6,8-10,16H,5,7,11H2,(H,21,22)
• InChI Key: PHBVFAFYPLRGRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)N3C(=C4C=CC=CC4=N3)C(=O)O
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid, also known as THNICA, is an organic compound which has been studied for its potential applications in science and industry. It is an indazole derivative, containing a nitrogen atom and a carboxylic acid group, and is a member of the tetrahydronaphthalene family. THNICA is of interest due to its various pharmacological properties, and its ability to act as a synthetic intermediate. In particular, it has been studied for its potential use in drug design, as a potential drug target, and as a reagent in organic synthesis.

Scientific Research Applications

Synthesis and Applications in Antimicrobial Activity

Research by Zheng et al. (2021) explored the synthesis of novel azaheterocycles, including compounds related to 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-2H-indazole-3-carboxylic acid. These compounds demonstrated antimicrobial activity against Staphylococcus aureus, suggesting potential use as antibiotics. The study provided insights into the synthesis and potential antimicrobial applications of these compounds (Zheng, Meng, Wang, & Wang, 2021).

Thromboxane A2 Synthase Inhibition

Cozzi et al. (1991) synthesized N-imidazol-1-yl derivatives of 1,2,3,4-tetrahydronaphthalene and found these compounds to be effective inhibitors of thromboxane A2 synthase. This property indicates potential therapeutic applications in conditions where thromboxane A2 synthase plays a role (Cozzi, Branzoli, Carganico, Ferti, Pillan, Severino, & Tonani, 1991).

Antidepressant Activity

Shukla et al. (1992) investigated derivatives of tetrahydronaphthalene for their antidepressant activities. Specifically, they synthesized compounds like trans-2-[N-(2-hydroxy-1,2,3,4-tetrahydronaphthalene-1-yl)]iminothiazolidine, which showed marked antidepressant activity. This indicates the potential of such compounds in treating depression (Shukla, Singh, Khanna, Saxena, Singh, Sur, Dhawan, & Anand, 1992).

Analgesic Activity

Turan-Zitouni et al. (1999) synthesized triazoles and triazolothiadiazines from a precursor related to this compound, demonstrating significant analgesic activity in some compounds. This suggests potential use in pain management (Turan-Zitouni, Kaplancıklı, Erol, & Kılıç, 1999).

Enantioselective Catalysis

McCarthy et al. (2000) explored the use of cationic rhodium complexes of 2-phenylquinazolin-4-yl-2-(diphenylphosphino)naphthalene for the enantioselective hydroboration of olefins. This research is significant for the synthesis of optically active compounds, including those related to this compound (McCarthy, Hooper, & Guiry, 2000).

Mechanism of Action

Target of Action

Indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . The specific changes depend on the nature of the target and the type of interaction.

Biochemical Pathways

Indole derivatives are known to affect a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Indole derivatives are known to have various biological activities, suggesting that they can induce a range of molecular and cellular effects .